molecular formula C9H16N4O2 B2784206 N-(3-isopropoxypropyl)-1H-1,2,3-triazole-5-carboxamide CAS No. 1496345-27-7

N-(3-isopropoxypropyl)-1H-1,2,3-triazole-5-carboxamide

Cat. No. B2784206
CAS RN: 1496345-27-7
M. Wt: 212.253
InChI Key: QXSZUZVYTTYXGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“N-(3-isopropoxypropyl)-1H-1,2,3-triazole-5-carboxamide” is a complex organic compound. It likely contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. Additionally, it seems to have an isopropoxypropyl group and a carboxamide group attached .

Scientific Research Applications

Thermo-responsive Polymers

N-(3-isopropoxypropyl)-1H-1,2,3-triazole-5-carboxamide: has been utilized in the synthesis of novel polysaccharide-based thermo-responsive polymers. These polymers exhibit reversible and tunable thermo-responsive properties, which can be adjusted by changing the molar substitution of the hydrophobic side chain . This allows for the creation of materials with a lower critical solution temperature (LCST) that can be precisely controlled, making it suitable for applications such as:

properties

IUPAC Name

N-(3-propan-2-yloxypropyl)-2H-triazole-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H16N4O2/c1-7(2)15-5-3-4-10-9(14)8-6-11-13-12-8/h6-7H,3-5H2,1-2H3,(H,10,14)(H,11,12,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXSZUZVYTTYXGQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OCCCNC(=O)C1=NNN=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H16N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-isopropoxypropyl)-1H-1,2,3-triazole-5-carboxamide

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